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Compound of Interest

Compound Name: 5-Hydroxypiperidin-2-one

Cat. No.: B102186 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 5-Hydroxypiperidin-2-one, with a focus on personal protective equipment (PPE),

operational plans, and disposal.

Disclaimer: At the time of this writing, a specific Safety Data Sheet (SDS) for 5-
Hydroxypiperidin-2-one is not readily available. The following recommendations are therefore

based on the safety data of structurally similar compounds, such as piperidine, and general

best practices for handling laboratory chemicals. It is crucial to consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all applicable regulations.

Hazard Assessment and Personal Protective
Equipment
While specific hazard classifications for 5-Hydroxypiperidin-2-one are not detailed in the

available search results, related compounds like piperidine are classified as flammable,

corrosive, and toxic. Therefore, a cautious approach is necessary. The following table

summarizes the recommended PPE for handling 5-Hydroxypiperidin-2-one, based on

potential hazards.
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Potential Hazard
Personal Protective

Equipment (PPE)
Rationale

Eye Contact
Chemical safety goggles

and/or a face shield.[1]

Protects against potential

splashes that could cause

serious eye damage.

Skin Contact

Chemically resistant gloves

(e.g., nitrile, neoprene). A

flame-retardant lab coat and

closed-toe shoes.[1]

Prevents skin absorption of the

chemical and protects against

potential burns or irritation.

Inhalation

Work in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate or there is a risk of

aerosolization, a respirator

may be necessary.[1][2]

Minimizes the inhalation of

potentially harmful vapors or

dust.

Operational and Disposal Plans
Handling:

Always handle 5-Hydroxypiperidin-2-one within a certified chemical fume hood to minimize

inhalation exposure.

Prevent contact with skin and eyes by wearing the appropriate PPE at all times.

Keep the container tightly closed when not in use.

Avoid the generation of dust or aerosols.

Ensure adequate ventilation in the work area.

Disposal: The disposal of 5-Hydroxypiperidin-2-one and any contaminated materials must be

treated as hazardous chemical waste.
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Waste Segregation: Do not mix 5-Hydroxypiperidin-2-one waste with other waste streams.

It should be collected in a dedicated, clearly labeled, and sealed container.

Containerization: Use a chemically compatible container for waste collection.

Licensed Disposal Service: Contact your institution's EHS office or a licensed chemical

waste disposal company to arrange for proper disposal in accordance with local, state, and

federal regulations.

Documentation: Maintain a record of the amount of waste generated and the date of

disposal.

Crucially, do not dispose of 5-Hydroxypiperidin-2-one down the drain or in regular trash.[3]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for ensuring safety when working with 5-
Hydroxypiperidin-2-one.
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Caption: Experimental workflow for handling 5-Hydroxypiperidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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